(4-chloro-2-methylphenyl){1-[3-(2-hydroxyethoxy)benzyl]-3-piperidinyl}methanone

• IUPAC Name: (4-chloro-2-methylphenyl)-[1-[[3-(2-hydroxyethoxy)phenyl]methyl]piperidin-3-yl]methanone
• InChI: InChI=1S/C22H26ClNO3/c1-16-12-19(23)7-8-21(16)22(26)18-5-3-9-24(15-18)14-17-4-2-6-20(13-17)27-11-10-25/h2,4,6-8,12-13,18,25H,3,5,9-11,14-15H2,1H3
• InChI Key: BBNPKIHIVHVPHG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)C(=O)C2CCCN(C2)CC3=CC(=CC=C3)OCCO
• Molecular Formula: C22H26ClNO3
• Molecular Weight: 387.9 g/mol

Description

(4-chloro-2-methylphenyl){1-[3-(2-hydroxyethoxy)benzyl]-3-piperidinyl}methanone, commonly known as JWH-250, is a synthetic cannabinoid that acts as a potent agonist of the CB1 receptor. It was first synthesized in 1999 by John W. Huffman, who was studying the effects of cannabinoids on the human body. JWH-250 has been used extensively in scientific research to study the endocannabinoid system and its role in various physiological processes.

Mechanism of Action

JWH-250 acts as a potent agonist of the CB1 receptor, which is a G protein-coupled receptor that is primarily expressed in the brain and nervous system. Activation of the CB1 receptor by JWH-250 leads to the release of neurotransmitters, including dopamine, serotonin, and norepinephrine. This results in a variety of physiological effects, including pain relief, appetite stimulation, and mood elevation.
Biochemical and Physiological Effects:
JWH-250 has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce pain and inflammation, increase appetite, and elevate mood. JWH-250 has also been shown to have neuroprotective effects, which may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using JWH-250 in lab experiments is its potency and selectivity for the CB1 receptor. This allows for more precise and targeted studies of the endocannabinoid system. However, one limitation of using JWH-250 is its potential for abuse and addiction, which may make it difficult to study in human subjects.

Future Directions

There are several future directions for research involving JWH-250. One area of interest is the potential use of JWH-250 in the treatment of neurodegenerative diseases, such as Parkinson's and Alzheimer's disease. Another area of interest is the development of more selective and potent agonists of the CB1 receptor, which may have fewer side effects and greater therapeutic potential. Finally, there is a need for more research on the long-term effects of JWH-250 on the brain and nervous system, particularly in light of its potential for abuse and addiction.

Synthesis Methods

The synthesis of JWH-250 involves several steps, including the reaction of 2,6-dimethylphenol with thionyl chloride to form 2,6-dichloro-4-methylphenol. The resulting compound is then reacted with piperidine and benzyl bromide to form the benzylpiperidine intermediate. The final step involves the reaction of the benzylpiperidine intermediate with 4-chloro-2-methylbenzoyl chloride to form JWH-250.

Scientific Research Applications

JWH-250 has been used extensively in scientific research to study the endocannabinoid system and its role in various physiological processes. It has been used to study the effects of cannabinoids on pain, inflammation, appetite, and mood. JWH-250 has also been used to study the effects of cannabinoids on the brain and nervous system.